(1-methoxybutan-2-yl)(propan-2-yl)amine
Overview
Description
(1-methoxybutan-2-yl)(propan-2-yl)amine: is an organic compound that belongs to the class of amines It is characterized by the presence of a methoxy group attached to a butane chain and an amine group attached to a propane chain
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (1-methoxybutan-2-yl)(propan-2-yl)amine can be achieved through several methods. One common approach involves the reaction of 1-methoxybutan-2-ol with propan-2-amine under acidic or basic conditions. The reaction typically requires a catalyst, such as sulfuric acid or sodium hydroxide, to facilitate the formation of the desired product.
Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow processes to ensure high yield and purity. The use of advanced catalytic systems and optimized reaction conditions can enhance the efficiency of the production process.
Chemical Reactions Analysis
Types of Reactions: (1-methoxybutan-2-yl)(propan-2-yl)amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or ketones.
Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.
Substitution: The methoxy group can be substituted with other functional groups, such as halogens or alkyl groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Halogenating agents like chlorine or bromine can be used for substitution reactions.
Major Products Formed:
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of alcohols or secondary amines.
Substitution: Formation of halogenated derivatives or other substituted compounds.
Scientific Research Applications
Chemistry: (1-methoxybutan-2-yl)(propan-2-yl)amine is used as an intermediate in organic synthesis. It serves as a building block for the synthesis of more complex molecules.
Biology and Medicine: The compound has potential applications in medicinal chemistry, particularly in the development of pharmaceuticals. It may be used as a precursor for the synthesis of drugs with specific biological activities.
Industry: In the industrial sector, this compound is utilized in the production of specialty chemicals and materials. Its unique properties make it suitable for various applications, such as catalysts and pharmaceutical intermediates.
Mechanism of Action
The mechanism of action of (1-methoxybutan-2-yl)(propan-2-yl)amine involves its interaction with specific molecular targets. The compound may act as a ligand, binding to receptors or enzymes and modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
- (1-methoxypropan-2-yl)(propan-2-yl)amine
- (1-methoxybutan-2-yl)(butan-2-yl)amine
- (1-methoxybutan-2-yl)(propan-1-yl)amine
Comparison: Compared to similar compounds, (1-methoxybutan-2-yl)(propan-2-yl)amine exhibits unique properties due to the specific arrangement of its functional groups
Properties
CAS No. |
1343751-20-1 |
|---|---|
Molecular Formula |
C8H19NO |
Molecular Weight |
145.2 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
